Cas no 39819-65-3 (Nickel(II) Benzenesulfonate)

• Product Name: Nickel(II) Benzenesulfonate
• CAS No: 39819-65-3
• MF: C₁₂H₁₀NiO₆S₂
• MW: 373.027602672577
• MDL: MFCD00070595
• CID: 316880
• PubChem ID: 87563247
• Update Time: 2025-06-08

Nickel(II) Benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,nickel(2+) salt (2:1)
• Nickel(II) Benzenesulfonate Hexahydrate
• benzenesulfonate,nickel(2+),hexahydrate
• BENZENESULFONIC ACID NICKEL SALT
• Benzenesulfonic Acid Nickel(II) Salt Hexahydrate
• Nickel(II) Benzenesulfonate
• Nickel bis(benzenesulphonate)
• benzenesulfonate;nickel(2+)
• 2C6H5SO3.Ni
• NICKEL BENZENESULFONATE
• 5121AF
• Benzenesulfonic Acid Nickel(II) Salt
• Bisbenzenesulfonic acid nickel(II) salt
• B0034
• SCHEMBL542091
• A919022
• NS00093477
• EINECS 254-642-3
• 39819-65-3
• D88593
• FT-0739671
• IBVWKDVFDAWRFU-UHFFFAOYSA-L
• NICKEL(2+) DIBENZENESULFONATE

• MDL： MFCD00070595
• Inchi： 1S/2C6H6O3S.Ni/c2*7-10(8,9)6-4-2-1-3-5-6;/h2*1-5H,(H,7,8,9);/q;;+2/p-2
• InChI Key： IBVWKDVFDAWRFU-UHFFFAOYSA-L
• SMILES： [Ni+2].S(C1C=CC=CC=1)(=O)(=O)[O-].S(C1C=CC=CC=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 371.92700
• Monoisotopic Mass: 479.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 131.16000
• LogP: 3.34300

Nickel(II) Benzenesulfonate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H317-H334-H341-H350-H360-H372-H410
• Warning Statement： P201-P202-P260-P264-P270-P272-P273-P280-P284-P302+P352+P333+P313+P362+P364-P304+P340+P342+P311-P308+P313-P391-P405-P501
• Hazardous Material transportation number：3077
• HazardClass：9
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on Nickel(II) Benzenesulfonate

Nickel(II) Benzenesulfonate (CAS No. 39819-65-3): A Comprehensive Overview

Nickel(II) Benzenesulfonate, with the chemical formula Ni(C₆H₅SO₃)₂, is a significant compound in the field of inorganic chemistry and material science. This compound, identified by its unique CAS No. 39819-65-3, has garnered attention due to its versatile applications and the growing body of research surrounding its properties and potential uses.

The synthesis of Nickel(II) Benzenesulfonate typically involves the reaction of nickel salts with benzenesulfonic acid or its derivatives. This process requires precise control of reaction conditions to ensure high yield and purity, which are critical for its intended applications. The compound's structure, featuring nickel ions coordinated with benzenesulfonate ligands, contributes to its unique chemical behavior and reactivity.

One of the most notable applications of Nickel(II) Benzenesulfonate is in the field of catalysis. Recent studies have highlighted its role as an effective catalyst in various organic transformations, including hydrogenation and oxidation reactions. The compound's ability to facilitate these reactions under mild conditions makes it an attractive option for industrial processes where energy efficiency and environmental impact are concerns.

Furthermore, research has demonstrated the potential of Nickel(II) Benzenesulfonate in the development of advanced materials. Its incorporation into polymers and coatings enhances their mechanical strength and thermal stability. This has led to its use in high-performance applications such as aerospace components and automotive parts, where durability and resistance to extreme conditions are paramount.

The compound's properties also make it a valuable tool in analytical chemistry. It is used as an internal standard or reference material in various spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS). Its well-defined structure and stability under a wide range of conditions make it an ideal candidate for these applications.

In the realm of nanotechnology, Nickel(II) Benzenesulfonate has been explored for its potential in the synthesis of nickel-based nanoparticles. These nanoparticles exhibit enhanced catalytic activity and magnetic properties, making them suitable for use in drug delivery systems and magnetic resonance imaging (MRI) contrast agents. The ability to control the size and morphology of these nanoparticles through the use of Nickel(II) Benzenesulfonate as a precursor is a significant advancement in nanomaterials science.

The environmental impact of using Nickel(II) Benzenesulfonate has also been a subject of research. Studies have shown that when properly handled and disposed of, it does not pose significant environmental risks. However, like all chemicals, it must be managed with care to prevent contamination of water sources and soil. Efforts are ongoing to develop more sustainable methods for its production and application that minimize environmental footprints.

The future prospects for Nickel(II) Benzenesulfonate are promising, with ongoing research exploring new applications in areas such as energy storage and conversion. Its potential role in developing more efficient batteries and solar cells is particularly exciting, given the increasing global demand for renewable energy solutions.

In conclusion, Nickel(II) Benzenesulfonate (CAS No. 39819-65-3) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique properties make it invaluable in catalysis, materials science, analytical chemistry, nanotechnology, and environmental science. As research continues to uncover new uses for this compound, its importance in advancing technology and solving complex scientific challenges is likely to grow even further.